3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea

• Molecular Formula: C8H19N3O
• Molecular Weight: 173.26 g/mol
• SMILES: CC(C)NC(=O)NCC(C)(C)N
• InChI: InChI=1S/C8H19N3O/c1-6(2)11-7(12)10-5-8(3,4)9/h6H,5,9H2,1-4H3,(H2,10,11,12)
• InChIKey: CSDAGVUGOJAZAR-UHFFFAOYSA-N

Branched Urea Building Block for Selective Derivatization

3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea (CAS 1550047-07-8) is a disubstituted urea derivative bearing a branched 2-amino-2-methylpropyl group and an isopropyl group [1]. With molecular formula C₈H₁₉N₃O (MW 173.26 g/mol), it contains one primary amine and one urea moiety, offering two distinct nucleophilic handles for orthogonal derivatization—a structural feature that distinguishes it from simpler N-monoalkyl ureas often used as synthetic intermediates [1].

1 Branched 2-amino-2-methylpropyl and isopropyl substitution enables orthogonal derivatization strategies.

2 Dual nucleophilic handles support sequential functionalization in medicinal chemistry workflows.

3 Distinct steric profile compared to methyl/ethyl analogs for fine-tuning fragment physicochemical properties.

• [1] Kuujia.com. 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea – Chemical and Physical Properties. CAS No: 1550047-07-8. (accessed 2026-05-05). View Source

Why N-Alkyl Urea Analogs Cannot Replace This Compound

Within the class of N,N′-disubstituted ureas, small changes in the N-alkyl substituent can significantly alter physicochemical properties that govern solubility, membrane permeability, and reaction selectivity during subsequent functionalization [1]. The isopropyl group on the target compound imparts unique steric and electronic characteristics relative to methyl or ethyl analogs. Direct substitution with a smaller alkyl urea can shift the lipophilicity–polar surface area balance, potentially compromising the intended pharmacokinetic or reactivity profile in a lead optimization series . Therefore, selection of the precise urea derivative must be guided by quantitative property comparisons rather than generic interchangeability.

Target Isopropyl urea (branched, C₈) Steric bulk Lipophilicity

Methyl analog May shift lipophilicity–polar surface area balance Reduced Lower logP

Ethyl analog Altered reaction selectivity during functionalization Smaller ΔXLogP3 -0.2

• [1] PubChem. 3-Amino-1-(2-methylpropyl)-1-propan-2-ylurea – Computed Properties. CID 61591571. (accessed 2026-05-05). View Source

Physicochemical Property Comparison Against Closest Analogs

Enhanced Lipophilicity for Improved Membrane Permeability

The isopropyl-substituted target compound exhibits an XLogP3 value of -0.2, whereas the corresponding ethyl analog (3-(2-amino-2-methylpropyl)-1-ethylurea, CAS 1551952-17-0) possesses an XLogP3 of -0.4 [1]. This 0.2 log unit increase in lipophilicity is expected to enhance passive membrane diffusion while still remaining within the favorable range for oral bioavailability according to the 'rule of 5' [1].

Lipophilicity

Class-level inference

XLogP3: -0.2

Reported lipophilicity may support membrane permeability screening.

ΔXLogP3 +0.2 vs ethyl analog; no experimental logP data available.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	-0.2
Comparator Or Baseline	3-(2-Amino-2-methylpropyl)-1-ethylurea (XLogP3 = -0.4)
Quantified Difference	ΔXLogP3 = +0.2
Conditions	Predicted by XLogP3 algorithm (PubChem/Kuujia); no experimental logP data available

Why This Matters

For medicinal chemistry campaigns targeting intracellular proteins, a slightly higher logP can improve cell penetration while avoiding excessive lipophilicity that leads to metabolic instability or promiscuous binding.

• [1] Kuujia.com. 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea – Computed Properties. (accessed 2026-05-05). View Source

Conserved Polar Surface Area Maintains Hydrogen-Bonding Capacity

The target compound's TPSA of 67.2 Ų is nearly identical to that of the ethyl analog (67.2 Ų) and close to the methyl analog (67.2 Ų, inferred) [1]. All three compounds share 3 H-bond donors and 2 H-bond acceptors. This reflects the conserved urea and primary amine functionalities, indicating that altered lipophilicity is achieved without compromising the hydrogen-bonding capacity required for target engagement.

Polar Surface Area

Class-level inference

TPSA: 67.2 Ų

Conserved TPSA supports similar hydrogen-bonding capacity across analogs.

ΔTPSA ≈ 0 vs methyl/ethyl analogs; computed value only.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	67.2 Ų
Comparator Or Baseline	3-(2-Amino-2-methylpropyl)-1-ethylurea (TPSA ~67.2 Ų); 1-(2-amino-2-methylpropyl)-3-methylurea (TPSA ~67.2 Ų)
Quantified Difference	ΔTPSA ≈ 0 Ų
Conditions	Computed using Cactvs 3.4.6.11 (PubChem/Kuujia); no experimental PSA data available

Why This Matters

Conserved TPSA ensures that the target compound maintains similar passive permeability and solubility profiles to its analogs, while the differing alkyl substituent fine-tunes lipophilicity—an advantage when optimizing a hit series for balanced ADME properties.

• [1] Kuujia.com. 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea – Computed Properties. (accessed 2026-05-05). View Source

Greater Conformational Flexibility via Increased Rotatable Bonds

The target compound possesses 3 rotatable bonds, whereas the methyl analog (1-(2-amino-2-methylpropyl)-3-methylurea, CAS 87484-91-1) has only 2 [1]. The additional rotatable bond arises from the isopropyl substituent, providing greater conformational flexibility that can facilitate induced-fit binding to target proteins, albeit with a potential entropic penalty upon binding.

Conformational Flexibility

Class-level inference

Rotatable bonds: 3

Reported flexibility may facilitate induced-fit binding studies.

+1 rotatable bond vs methyl analog; experimental conformation data required.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3
Comparator Or Baseline	1-(2-Amino-2-methylpropyl)-3-methylurea (2 rotatable bonds)
Quantified Difference	ΔRotatable Bonds = +1
Conditions	Computed property (PubChem/Kuujia); no experimental conformation data available

Why This Matters

In fragment-based drug design, increased rotatable bonds can enable additional binding poses, potentially improving the hit rate during screening or allowing the exploration of new chemical space that the constrained methyl analog cannot access.

• [1] Kuujia.com. 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea – Computed Properties. (accessed 2026-05-05). View Source

Higher Molecular Weight for Fragment Growth Optimization

The molecular weight of the target compound (173.26 g/mol) is 28.07 Da greater than the methyl analog (145.19 g/mol) and 14.00 Da greater than the ethyl analog (159.23 g/mol) [1]. This incremental increase, accompanied by a heavy atom count of 12 (vs. 10 and 11), provides a predictable means to modulate bulk properties during fragment growth without introducing heteroatoms.

Fragment Growth

Class-level inference

MW: 173.26

Predictable mass increment supports fragment-to-lead optimization workflows.

+28 Da vs methyl analog; systematic bulk property modulation.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	173.26
Comparator Or Baseline	1-(2-Amino-2-methylpropyl)-3-methylurea (145.19); 3-(2-amino-2-methylpropyl)-1-ethylurea (159.23)
Quantified Difference	+28.07 Da vs. methyl; +14.00 Da vs. ethyl
Conditions	Computed from molecular formula; no experimental MW data required

Why This Matters

In fragment-to-lead optimization, systematic molecular weight increases are often necessary to achieve desired potency and selectivity. The target compound occupies a specific molecular weight niche that bridges the gap between smaller methyl/ethyl fragments and larger, more complex urea derivatives.

• [1] PubChem. 3-Amino-1-(2-methylpropyl)-1-propan-2-ylurea – Computed Properties. CID 61591571. (accessed 2026-05-05). View Source

Scientific Procurement Scenarios for Lead Optimization

Incremental LogP Tuning in Fragment-Based Lead Optimization

When a fragment hit derived from a methyl or ethyl urea shows promising target affinity but insufficient cellular activity, replacement with the isopropyl-containing target compound can increase logP by 0.2–0.4 units while preserving TPSA and H-bonding capacity [1]. This fine-tuning aligns with the property-shift data documented in Section 3.

Orthogonal Derivatization of Bifunctional Urea Intermediates

The primary amine and urea NH groups offer differential reactivity (amine vs. amide-like), enabling sequential functionalization. The steric bulk of the isopropyl group can selectively shield the urea nitrogen, directing electrophiles to the primary amine—a synthetic advantage over the less hindered methyl analog [1].

Fragment Library Design with Balanced Physicochemical Properties

For screening collections that require a range of lipophilicities with conserved polar surface area, the target compound fills a specific niche (XLogP3 = -0.2, TPSA = 67.2 Ų) that is not occupied by the methyl or ethyl analogs [2]. This ensures fragment library diversity without introducing undesirable structural alerts.

Application

Selection Property

Validation Focus

Fragment-based logP tuning

Incremental lipophilicity shift

Verify cellular permeability gain while monitoring metabolic stability

Orthogonal derivatization sequences

Steric shielding of urea NH

Confirm regioselectivity of electrophilic attack under standard coupling conditions

Fragment library design

Balanced TPSA with elevated logP niche

Assess diversity relative to methyl/ethyl urea fragments; confirm absence of structural alerts

• [1] Kuujia.com. 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea – Computed Properties. (accessed 2026-05-05). View Source
• [2] PubChem. Computed properties of methyl and ethyl analogs. (accessed 2026-05-05). View Source